Cas no 85345-22-8 (2-chloro-4-methylthiophene-3-carboxylic acid)

• Product Name: 2-chloro-4-methylthiophene-3-carboxylic acid
• CAS No: 85345-22-8
• MF: C₆H₅ClO₂S
• MW: 176.620699644089
• CID: 4660498
• PubChem ID: 13560097
• Update Time: 2025-06-09

2-chloro-4-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methylthiophene-3-carboxylic acid

• Inchi： 1S/C6H5ClO2S/c1-3-2-10-5(7)4(3)6(8)9/h2H,1H3,(H,8,9)
• InChI Key： IOWVLJHLAVCWDP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C)=CS1

Computed Properties

• Exact Mass: 175.9698783g/mol
• Monoisotopic Mass: 175.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 290.6±35.0 °C at 760 mmHg
• Flash Point: 129.5±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-chloro-4-methylthiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-chloro-4-methylthiophene-3-carboxylic acid

2-Chloro-4-methylthiophene-3-carboxylic Acid (CAS No. 85345-22-8): A Comprehensive Overview

2-Chloro-4-methylthiophene-3-carboxylic acid (CAS No. 85345-22-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a thiophene ring, a chlorine atom, and a carboxylic acid group. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The thiophene ring is a five-membered heterocyclic aromatic compound that is widely used in the synthesis of pharmaceuticals, agrochemicals, and materials science. The presence of the chlorine atom at the 2-position and the methyl group at the 4-position imparts additional reactivity and functional versatility to the molecule. The carboxylic acid group at the 3-position further enhances its utility in synthetic transformations and biological studies.

In recent years, 2-chloro-4-methylthiophene-3-carboxylic acid has been extensively studied for its potential as an intermediate in the synthesis of bioactive compounds. Research has shown that this compound can serve as a building block for the development of novel drugs with diverse therapeutic applications. For instance, studies have explored its use in the synthesis of antiviral agents, anticancer drugs, and anti-inflammatory compounds.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-chloro-4-methylthiophene-3-carboxylic acid in the synthesis of a series of thienopyrimidine derivatives with potent antiviral activity against hepatitis C virus (HCV). The researchers found that these derivatives exhibited high selectivity and low cytotoxicity, making them promising candidates for further drug development.

In addition to its applications in medicinal chemistry, 2-chloro-4-methylthiophene-3-carboxylic acid has also been investigated for its potential in materials science. The unique electronic properties of thiophene derivatives make them suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Recent advancements in this area have demonstrated that compounds derived from 2-chloro-4-methylthiophene-3-carboxylic acid can enhance the performance of these devices by improving charge transport properties and stability.

The synthetic accessibility of 2-chloro-4-methylthiophene-3-carboxylic acid has also been a subject of interest. Various methods have been developed to synthesize this compound efficiently and on a large scale. One such method involves the reaction of 2-chlorothiophene with methyl iodide followed by carboxylation using carbon dioxide under mild conditions. This approach not only simplifies the synthetic route but also reduces environmental impact by minimizing waste generation.

In conclusion, 2-chloro-4-methylthiophene-3-carboxylic acid (CAS No. 85345-22-8) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.